N-(2-methoxy-5-methylphenyl)-3-(morpholin-4-yl)propanamide

• Molecular Formula: C15H22N2O3
• Molecular Weight: 278.35 g/mol
• IUPAC Name: N-(2-methoxy-5-methylphenyl)-3-morpholin-4-ylpropanamide
• InChI: InChI=1S/C15H22N2O3/c1-12-3-4-14(19-2)13(11-12)16-15(18)5-6-17-7-9-20-10-8-17/h3-4,11H,5-10H2,1-2H3,(H,16,18)
• InChI Key: YVYLFRAJIFZCJB-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)CCN2CCOCC2

Description

N-(2-methoxy-5-methylphenyl)-3-(morpholin-4-yl)propanamide, commonly known as MPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. MPP is a synthetic compound that was first synthesized in 2013 by researchers at the University of Tokyo. Since then, MPP has been extensively studied for its potential applications in drug discovery, medicinal chemistry, and organic synthesis.

Mechanism of Action

The mechanism of action of MPP involves the inhibition of enzymes that are involved in the breakdown of neurotransmitters such as acetylcholine, dopamine, and serotonin. By inhibiting these enzymes, MPP increases the levels of these neurotransmitters in the brain, leading to improved cognitive function and mood.
Biochemical and Physiological Effects:
MPP has been shown to have several biochemical and physiological effects, including improved cognitive function, increased levels of neurotransmitters, and reduced inflammation. MPP has also been shown to exhibit antioxidant activity, which may have implications for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

MPP has several advantages for lab experiments, including its potent inhibitory activity against several enzymes and its ability to increase the levels of neurotransmitters in the brain. However, MPP has some limitations, including its potential toxicity and the difficulty of synthesizing it in large quantities.

Future Directions

There are several future directions for the research on MPP. One potential application of MPP is in the development of drugs for the treatment of Alzheimer's disease, Parkinson's disease, and depression. MPP may also have applications in the development of new organic synthesis methods and the discovery of new enzyme inhibitors. Further research is needed to fully understand the potential of MPP in these areas.

Synthesis Methods

The synthesis of MPP involves a multi-step process that requires expertise in organic chemistry. The first step involves the preparation of 2-methoxy-5-methylphenylamine, which is then reacted with 3-bromopropionyl chloride to obtain the intermediate product. The intermediate product is then reacted with morpholine in the presence of a base to obtain MPP. The synthesis of MPP is a challenging process that requires careful optimization of reaction conditions to obtain high yields and purity.

Scientific Research Applications

MPP has potential applications in drug discovery, medicinal chemistry, and organic synthesis. MPP has been shown to exhibit potent inhibitory activity against several enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. These enzymes are involved in various physiological processes, and their dysregulation has been implicated in several diseases, including Alzheimer's disease, Parkinson's disease, and depression.